
The Discovery and First Synthesis of Sodium
Ethyl Carbonate: A Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Sodium ethyl carbonate

Cat. No.: B15721648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium ethyl carbonate (C₂H₅OCO₂Na), a sodium salt of ethyl carbonic acid, is a compound

with growing significance in organic synthesis and, more recently, in the field of carbon capture

and utilization. Its utility as a nucleophilic ethylating and carboxylating agent has made it a

valuable reagent in the synthesis of various organic molecules, including pharmaceuticals and

other fine chemicals. This in-depth technical guide provides a comprehensive overview of the

historical discovery and the first reported synthesis of sodium ethyl carbonate, alongside

modern synthetic approaches, its physicochemical properties, and its evolving applications. By

understanding the foundational chemistry of this compound, researchers can better leverage its

reactivity and explore new synthetic frontiers.

Historical Context: The Dawn of Carbonic Acid
Esters
The mid-19th century was a period of rapid advancement in organic chemistry, with chemists

diligently working to understand the structure and reactivity of organic compounds. The

investigation of carbonic acid and its derivatives played a pivotal role in this era. While the

French chemists Jean-Baptiste Dumas and Eugène-Melchior Peligot had described ethyl

carbonate esters in 1837, their work focused on the neutral esters rather than their
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corresponding salts.[1][2] It was against this backdrop of burgeoning knowledge that the first

synthesis of an alkali metal salt of an alkyl carbonic acid was achieved.

The First Synthesis: Bellstein's Landmark
Contribution (1859)
The first documented synthesis of sodium ethyl carbonate was reported by the German

chemist Friedrich Konrad Beilstein in 1859. His pioneering work, published in the esteemed

journal Annalen der Chemie und Pharmacie, described a straightforward yet elegant method

for the preparation of this novel compound.

Causality Behind the Experimental Choices
Beilstein's approach was grounded in the fundamental principles of acid-base chemistry and

the reactivity of organometallic compounds. The key reactants he selected were sodium

ethoxide (NaOEt) and carbon dioxide (CO₂).

Sodium Ethoxide as the Nucleophile: Sodium ethoxide, the sodium salt of ethanol, was

known to be a strong base and a potent nucleophile. The ethoxide ion (CH₃CH₂O⁻)

possesses a lone pair of electrons on the oxygen atom, making it highly reactive towards

electrophilic species.

Carbon Dioxide as the Electrophile: Carbon dioxide, although a seemingly stable and

unreactive molecule, possesses an electrophilic carbon atom. The oxygen atoms are highly

electronegative, drawing electron density away from the central carbon atom and rendering it

susceptible to nucleophilic attack.

The logic behind the experiment was that the nucleophilic ethoxide ion would attack the

electrophilic carbon atom of carbon dioxide, leading to the formation of a new carbon-oxygen

bond and ultimately, the desired sodium ethyl carbonate. The use of absolute alcohol as the

solvent was crucial to prevent the hydrolysis of the highly reactive sodium ethoxide.

Experimental Protocol: The First Synthesis of Sodium
Ethyl Carbonate
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The following protocol is a reconstruction of Beilstein's 1859 synthesis, based on historical

accounts and an understanding of the chemical principles involved.

Materials:

Sodium metal (Na)

Absolute ethanol (C₂H₅OH)

Carbon dioxide (CO₂) gas

Procedure:

Preparation of Sodium Ethoxide Solution: A solution of sodium ethoxide was prepared by

carefully dissolving metallic sodium in absolute ethanol under anhydrous conditions. This

reaction is highly exothermic and produces hydrogen gas, requiring appropriate safety

precautions.

2 Na(s) + 2 C₂H₅OH(l) → 2 NaOC₂H₅(soln) + H₂(g)

Introduction of Carbon Dioxide: A stream of dry carbon dioxide gas was then passed through

the freshly prepared sodium ethoxide solution.

Precipitation of Sodium Ethyl Carbonate: As the carbon dioxide reacted with the sodium

ethoxide, a white solid, sodium ethyl carbonate, precipitated out of the solution. The

insolubility of the product in the ethanol solvent was a key factor in driving the reaction to

completion.

Isolation and Purification: The precipitated solid was then isolated by filtration, washed with

absolute ethanol to remove any unreacted sodium ethoxide, and subsequently dried under

vacuum to yield the pure sodium ethyl carbonate.

A Modern Perspective on the Synthesis
While Bellstein's original method remains a valid approach, modern advancements have led to

more systematic and controlled synthetic procedures. Notably, research by Han and Wee in

2016 demonstrated a method for the synthesis of sodium ethyl carbonate by bubbling carbon

dioxide through a solution of sodium hydroxide (NaOH) dissolved in ethanol.[3] This method
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avoids the use of hazardous sodium metal and offers a potential route for carbon capture and

utilization.

Modern Synthesis Reaction:

NaOH(soln in ethanol) + C₂H₅OH(l) + CO₂(g) → C₂H₅OCO₂Na(s) + H₂O(l)

This contemporary approach highlights the enduring relevance of the fundamental reaction

chemistry established by Beilstein, while adapting it to modern safety and sustainability

standards.

Physicochemical Properties of Sodium Ethyl
Carbonate
A thorough understanding of a compound's physical and chemical properties is paramount for

its effective application in research and development.

Property Value Source

Molecular Formula C₃H₅NaO₃ PubChem[1]

Molecular Weight 112.06 g/mol PubChem[1]

Appearance White solid

Solubility
Insoluble in many organic

solvents
[3]

Thermal Decomposition

Decomposes at 137°C in an

N₂ atmosphere to Na₂CO₃,

CO₂, and diethyl ether.

[3]

Mechanistic Insights into the Synthesis
The formation of sodium ethyl carbonate from sodium ethoxide and carbon dioxide proceeds

through a nucleophilic addition reaction.

Nucleophilic Attack: The lone pair of electrons on the oxygen atom of the ethoxide ion

attacks the electrophilic carbon atom of the carbon dioxide molecule.
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Formation of the Ethyl Carbonate Anion: This attack results in the formation of a transient

intermediate, which rearranges to form the stable ethyl carbonate anion (C₂H₅OCO₂⁻).

Ionic Association: The negatively charged ethyl carbonate anion then associates with the

positively charged sodium cation (Na⁺) to form the ionic compound, sodium ethyl
carbonate.

Visualizing the Synthesis and Mechanism
Experimental Workflow of the First Synthesis

Preparation of Sodium Ethoxide

Reaction with Carbon Dioxide
Isolation and Purification

Sodium Metal
Sodium Ethoxide Solutiondissolves in

Absolute Ethanol

Reaction MixtureCarbon Dioxide Gas bubbled through Sodium Ethyl Carbonate
(White Precipitate)

forms Filtration Washing with
Absolute Ethanol Drying Pure Sodium Ethyl Carbonate

Click to download full resolution via product page

Caption: Workflow of the first synthesis of sodium ethyl carbonate by Bellstein (1859).

Reaction Mechanism
Caption: Reaction mechanism for the formation of sodium ethyl carbonate.

Applications in Modern Chemistry and Drug
Development
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Sodium ethyl carbonate serves as a versatile reagent in organic synthesis. Its applications

include:

Carboxylation Agent: It can be used to introduce a carboxyl group into organic molecules.

Precursor to other Carbonates: It serves as a starting material for the synthesis of other alkyl

carbonates through transesterification reactions.

Potential Role in Carbon Capture: As demonstrated in recent studies, the reaction of CO₂

with sodium hydroxide in ethanol to form sodium ethyl carbonate presents a potential

pathway for carbon capture and storage or utilization.[3]

In the context of drug development, the ability to selectively introduce ethyl carbonate moieties

can be valuable for modifying the physicochemical properties of drug candidates, such as their

solubility, stability, and bioavailability.

Conclusion
The discovery and first synthesis of sodium ethyl carbonate by Friedrich Konrad Beilstein in

1859 marked a significant, albeit initially underappreciated, milestone in organic chemistry. His

work laid the foundation for the understanding and utilization of alkali metal alkyl carbonates.

Today, as the scientific community increasingly focuses on sustainable chemical processes and

carbon management, the synthesis of sodium ethyl carbonate is experiencing a resurgence

of interest. This technical guide, by providing a detailed historical and technical overview, aims

to equip researchers with the foundational knowledge necessary to explore the full potential of

this versatile compound in their own endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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